Cas no 1339100-91-2 (3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol)

• Product Name: 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol
• CAS No: 1339100-91-2
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 5896115
• PubChem ID: 64787755
• Update Time: 2025-05-22

3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-4-(4H-1,2,4-triazol-4-yl)-
• 3-Chloro-4-(4h-1,2,4-triazol-4-yl)phenol
• CS-0354036
• AKOS014116300
• 1339100-91-2
• EN300-1614022
• 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol

• Inchi： 1S/C8H6ClN3O/c9-7-3-6(13)1-2-8(7)12-4-10-11-5-12/h1-5,13H
• InChI Key： IQRASOMPZQZULK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N2C=NN=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 400.0±52.0 °C(Predicted)
• pka: 8.27±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol

Comprehensive Guide to 3-Chloro-4-(4H-1,2,4-Triazol-4-yl)Phenol (CAS No. 1339100-91-2): Properties, Applications, and Market Insights

3-Chloro-4-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 1339100-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a phenol backbone substituted with a chloro group and a 1,2,4-triazole ring, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and crop protection formulations.

The molecular structure of 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol combines aromatic characteristics with heterocyclic functionality, creating a versatile scaffold for further chemical modifications. With a molecular weight of 195.61 g/mol, this compound demonstrates moderate solubility in polar organic solvents, which is crucial for its formulation in various applications. The presence of both the phenolic hydroxyl group and the triazole nitrogen atoms provides multiple sites for hydrogen bonding and metal coordination, expanding its utility in different chemical contexts.

In pharmaceutical research, 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol serves as an important intermediate for the synthesis of potential therapeutic agents. The 1,2,4-triazole moiety is particularly noteworthy as it appears in numerous bioactive compounds with antimicrobial, antifungal, and anti-inflammatory properties. Recent studies have explored its derivatives as potential kinase inhibitors, addressing one of the most sought-after targets in cancer drug development. This aligns with current trends in personalized medicine and targeted therapies that dominate pharmaceutical research discussions.

The agrochemical industry has shown growing interest in 1339100-91-2 and its derivatives for developing novel crop protection agents. The combination of chlorophenol and triazole functionalities offers a unique profile that may contribute to fungicidal or herbicidal activity. With increasing global focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are investigating whether this compound could serve as a basis for more eco-friendly alternatives to conventional agrochemicals.

From a synthetic chemistry perspective, 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol presents interesting challenges and opportunities. The compound's stability under various conditions makes it suitable for diverse chemical transformations, while the presence of multiple functional groups allows for selective modifications. These characteristics are particularly valuable in medicinal chemistry where structure-activity relationship studies require precise molecular editing.

The market for triazole-containing compounds like 1339100-91-2 has shown steady growth, driven by expanding applications in both life sciences and material science sectors. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its purity for research purposes. Quality control is particularly crucial when the material is intended for pharmaceutical applications where stringent standards apply.

Environmental and safety considerations for 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Storage should be in a cool, dry place away from strong oxidizers, following general chemical storage best practices.

Recent advancements in heterocyclic chemistry have renewed interest in compounds like 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol, particularly in the context of fragment-based drug discovery. The molecule's relatively small size and presence of multiple hydrogen bond donors/acceptors make it an attractive starting point for developing more complex bioactive molecules. This approach aligns with current trends in pharmaceutical research that emphasize efficiency in early-stage drug discovery.

For researchers sourcing CAS 1339100-91-2, it's important to verify the supplier's analytical data and certificates of analysis. The compound is typically available in milligram to kilogram quantities from specialty chemical providers. Pricing varies depending on purity grade and quantity, with research-grade material generally commanding higher prices than technical-grade product.

Future research directions for 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol may explore its potential in materials science applications, particularly in the development of functional polymers or metal-organic frameworks. The compound's ability to coordinate with metal ions through its triazole and phenolic groups could enable the creation of novel materials with specific electronic or catalytic properties.

In conclusion, 3-chloro-4-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 1339100-91-2) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique combination of aromatic and heterocyclic features continues to attract research attention, particularly in the development of new pharmaceutical candidates and agrochemical solutions. As synthetic methodologies advance and biological screening technologies improve, the applications for this interesting compound are likely to expand further.